Cas no 50590-07-3 (3-Iodo-4-nitrophenol)

3-Iodo-4-nitrophenol Properties

Names and Identifiers

• 3-Iodo-4-nitrophenol
• 4-IODO-3-NITROPHENOL
• Phenol, 3-iodo-4-nitro-
• 3-Iodo-4-nitro-phenol
• LS10155
• WT82597
• FCH1405649
• SY058780
• OR400409
• AX8213888
• AB0025166
• ST24022919
• W6582
• MFCD11617270
• AKOS015853903
• FT-0639912
• Piperazine,1-(3-bromophenyl)-
• CS-W019053
• A850138
• GS-3925
• 50590-07-3
• SCHEMBL2568667
• DB-051795
• +Expand

• MDL： MFCD11617270
• InChIKey： FIWCMSJAIDKMNX-UHFFFAOYSA-N
• Inchi： 1S/C6H4INO3/c7-5-3-4(9)1-2-6(5)8(10)11/h1-3,9H
• SMILES： IC1C([H])=C(C([H])=C([H])C=1[N+](=O)[O-])O[H]

Computed Properties

• Exact Mass: 264.92400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 264.92359g/mol
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 66

Experimental Properties

• LogP: 2.42820
• PSA: 66.05000
• Boiling Point: 382.5℃ at 760 mmHg
• Melting Point: 121-123 ºC
• Color/Form: Not available
• Solubility: Not available
• Density: 2.176

3-Iodo-4-nitrophenol Security Information

• Safety Instruction： S26-S36-S37-S39
• Risk Phrases：R36/37/38; R20/21/22
• Dangerous goods sign： Xn
• Risk Phrases： 36/37/38-20/21/22

3-Iodo-4-nitrophenol Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons